Cas no 1353971-94-4 ([4-(2-Chloro-acetylamino)-cyclohexyl]-ethyl-carbamic acid benzyl ester)

• Product Name: [4-(2-Chloro-acetylamino)-cyclohexyl]-ethyl-carbamic acid benzyl ester
• CAS No: 1353971-94-4
• MF: C₁₈H₂₅ClN₂O₃
• MW: 352.855704069138
• CID: 2160546
• Update Time: 2025-08-05

[4-(2-Chloro-acetylamino)-cyclohexyl]-ethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [4-(2-Chloro-acetylamino)-cyclohexyl]-ethyl-carbamic acid benzyl ester
• (1R,4R)-[4-(2-Chloro-acetylamino)-cyclohexyl]-ethyl-carbamic acid benzyl ester
• Benzyl (4-(2-chloroacetamido)cyclohexyl)(ethyl)carbamate
• AM93753
• AM101920
• [4-(2-Chloroacetylamino)cyclohexyl]ethylcarbamic acid benzyl ester
• (1R,4R)-[4-(2-Chloroacetylamino)cyclohexyl]ethylcarbamic acid benzyl ester

• Inchi： 1S/C18H25ClN2O3/c1-2-21(18(23)24-13-14-6-4-3-5-7-14)16-10-8-15(9-11-16)20-17(22)12-19/h3-7,15-16H,2,8-13H2,1H3,(H,20,22)
• InChI Key： ITSMRJVDAHYVCB-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCC(CC1)N(C(=O)OCC1C=CC=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 405
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [4-(2-Chloro-acetylamino)-cyclohexyl]-ethyl-carbamic acid benzyl ester

Comprehensive Overview of [4-(2-Chloro-acetylamino)-cyclohexyl]-ethyl-carbamic acid benzyl ester (CAS: 1353971-94-4)

[4-(2-Chloro-acetylamino)-cyclohexyl]-ethyl-carbamic acid benzyl ester (CAS: 1353971-94-4) is a specialized organic compound with significant potential in pharmaceutical research and medicinal chemistry. This compound features a unique molecular structure, combining a cyclohexyl ring with chloroacetyl and carbamate functional groups, which makes it a valuable intermediate in the synthesis of bioactive molecules. Its CAS number 1353971-94-4 is frequently searched in scientific databases, reflecting its relevance in modern drug discovery.

The growing interest in [4-(2-Chloro-acetylamino)-cyclohexyl]-ethyl-carbamic acid benzyl ester is driven by its potential applications in targeted drug delivery and enzyme inhibition. Researchers are particularly intrigued by its ability to act as a prodrug or a chemical modifier, which aligns with current trends in precision medicine. The compound's benzyl ester moiety enhances its lipophilicity, a property critical for improving bioavailability in therapeutic agents. These attributes make it a subject of ongoing studies in cancer research and neurological disorders.

From a synthetic chemistry perspective, CAS 1353971-94-4 offers versatility due to its reactive chloroacetyl group, which can undergo nucleophilic substitution reactions. This feature is particularly valuable in peptide coupling and bioconjugation, techniques widely used in biopharmaceuticals. The compound's stability under various conditions also makes it suitable for high-throughput screening (HTS) applications, a hot topic in AI-driven drug discovery platforms.

The market demand for [4-(2-Chloro-acetylamino)-cyclohexyl]-ethyl-carbamic acid benzyl ester is rising, particularly among contract research organizations (CROs) and academic laboratories. Its CAS number 1353971-94-4 is often queried in conjunction with terms like "custom synthesis" and "bulk suppliers," indicating its commercial significance. Recent advancements in green chemistry have also spurred interest in sustainable production methods for this compound, addressing the pharmaceutical industry's focus on environmental impact reduction.

Quality control of CAS 1353971-94-4 involves rigorous analytical techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). These protocols are critical for researchers investigating its potential in drug formulation, another trending topic in pharma SEO queries. The compound's structure-activity relationship (SAR) is also a frequent subject in computational chemistry studies, leveraging machine learning tools for predictive modeling.

In summary, [4-(2-Chloro-acetylamino)-cyclohexyl]-ethyl-carbamic acid benzyl ester (CAS: 1353971-94-4) represents a compelling case study in modern chemical research. Its multifaceted applications—from medicinal chemistry to material science—coupled with its alignment with industry trends like personalized therapeutics and sustainable synthesis, ensure its continued relevance. As scientific databases and AI-powered search engines increasingly index this compound, its visibility in research publications and patent filings is expected to grow significantly.